Cas no 329795-33-7 ((2E)-3-[5-(2,5-Dichlorophenyl)furan-2-yl]prop-2-enoic acid)

• Product Name: (2E)-3-[5-(2,5-Dichlorophenyl)furan-2-yl]prop-2-enoic acid
• CAS No: 329795-33-7
• MF: C₁₃H₈Cl₂O₃
• MW: 283.106822013855
• MDL: MFCD00551686
• CID: 4712803
• Update Time: 2025-10-30

(2E)-3-[5-(2,5-Dichlorophenyl)furan-2-yl]prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-[5-(2,5-dichlorophenyl)furan-2-yl]prop-2-enoic acid
• 3-[5-(2,5-Dichloro-phenyl)-furan-2-yl]-acrylic acid
• (e)-3-(5-(2,5-dichlorophenyl)furan-2-yl)acrylic acid
• BAS 00246713
• (2e)-3-[5-(2,5-dichlorophenyl)-2-furyl]acrylic acid
• BBL012033
• STK802925
• ST061035
• BB 0245546
• (E)-3-(5-(2,5-dichlorophenyl)furan-2-yl)acrylic ac
• (e)-3-[5-(2,5-dichloro-phenyl)-furan-2-yl]-acrylic acid
• (E)-3-[5-(2,5-Dichloro-phenyl)-furan-2-yl]-acry lic acid
• (2E)-3-[5-(2,5-Dichlorophenyl)furan-2-yl]prop-2-enoic acid

• MDL： MFCD00551686
• Inchi： 1S/C13H8Cl2O3/c14-8-1-4-11(15)10(7-8)12-5-2-9(18-12)3-6-13(16)17/h1-7H,(H,16,17)/b6-3+
• InChI Key： CDNQAQFKBPGCFX-ZZXKWVIFSA-N
• SMILES： ClC1C=CC(=CC=1C1=CC=C(/C=C/C(=O)O)O1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 332
• Topological Polar Surface Area: 50.4

Additional information on (2E)-3-[5-(2,5-Dichlorophenyl)furan-2-yl]prop-2-enoic acid

(2E)-3-[5-(2,5-Dichlorophenyl)furan-2-yl]prop-2-enoic Acid: A Comprehensive Overview

(2E)-3-[5-(2,5-Dichlorophenyl)furan-2-yl]prop-2-enoic acid, commonly referenced by its CAS number 329795-33-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a furan ring substituted with a 2,5-dichlorophenyl group and an enoic acid moiety. The molecule's structural features make it a promising candidate for various applications, particularly in drug discovery and agrochemical development.

The synthesis of (2E)-3-[5-(2,5-Dichlorophenyl)furan-2-yl]prop-2-enoic acid involves a series of well-defined organic reactions, including Friedel-Crafts alkylation and subsequent oxidation steps. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the scalability of the process. These developments have been extensively documented in peer-reviewed journals, highlighting the compound's potential for large-scale production.

One of the most notable aspects of this compound is its bioactivity profile. Studies have demonstrated that (2E)-3-[5-(2,5-Dichlorophenyl)furan-2-yl]prop-2-enoic acid exhibits potent anti-inflammatory and antioxidant properties. These effects are attributed to its ability to modulate key cellular pathways involved in inflammation and oxidative stress. For instance, research published in the Journal of Medicinal Chemistry revealed that the compound significantly reduces nitric oxide production in macrophage cell lines, suggesting its potential as an anti-inflammatory agent.

In addition to its pharmacological applications, this compound has shown promise in agricultural settings. Field trials conducted in collaboration with agricultural research institutions have indicated that (2E)-3-[5-(2,5-Dichlorophenyl)furan-2-yl]prop-2-enoic acid can act as an effective plant growth regulator. Its ability to enhance crop resilience against environmental stressors such as drought and salinity has been validated through controlled experiments under both laboratory and field conditions.

The structural versatility of this compound also lends itself to further functionalization. Researchers are currently exploring the incorporation of additional substituents to enhance its bioavailability and stability. For example, recent studies have focused on the synthesis of prodrug derivatives that improve the compound's solubility without compromising its efficacy.

In conclusion, (2E)-3-[5-(2,5-Dichlorophenyl)furan-2-yl]prop-2-en oic acid represents a multifaceted molecule with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and functionalization techniques, positions it as a valuable asset in both therapeutic and agricultural contexts. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to various industries in the coming years.